Cas no 7134-05-6 (4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate)

4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate Properties

Names and Identifiers

• 5-hydroxytoluene-2-sulphonic acid
• o-Toluenesulfonic acid, 4-hydroxy-
• Benzenesulfonic acid, 4-hydroxy-2-methyl-
• 4-hydroxy-2-methylbenzenesulfonic acid
• DTXSID40221535
• METACRESOL-4-SULFONIC ACID
• PYPXOMYXFFYJIF-UHFFFAOYSA-N
• Q27281037
• SCHEMBL4074436
• 5-Hydroxytoluene-2-sulphonic acid
• EINECS 230-433-2
• 4-HYDROXY-O-TOLUENESULFONIC ACID
• DTXCID70144026
• UNII-J1X8X329NN
• NS00043168
• 7134-05-6
• 4-Hydroxy-2-methylbenzenesulfonic Acid Hydrate
• 2-methyl-4-hydroxy benzenesulphonic acid
• J1X8X329NN
• DB-295332
• 4-Hydroxy-2-methylbenzenesulfonic Acid (~90%)
• 4-Hydroxy-o-toluenesulfonic Acid Hydrate;
• +Expand

• InChIKey： PYPXOMYXFFYJIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O4S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• SMILES： CC1=C(C=CC(=C1)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 188.01434
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.01432991g/mol
• Heavy Atom Count: 12
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6
• Solubility: DMSO (Slightly), Methanol (Slightly)